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Compound of Interest

Compound Name: Cesium oxide

Cat. No.: B1583940 Get Quote

An in-depth exploration of the synthesis, characterization, and transformative applications of

cesium oxide in catalysis, renewable energy, and electronics for researchers, scientists, and

drug development professionals.

Cesium oxide (Cs₂O), a compound of the alkali metal cesium and oxygen, has emerged as a

critical material in advancing various fields of materials science. Its unique properties, most

notably its exceptionally low work function, make it an indispensable component in a range of

applications, from enhancing the efficiency of solar cells to promoting catalytic reactions and

enabling high-performance electronic devices. This technical guide provides a comprehensive

literature review of the applications of cesium oxide, with a focus on quantitative data, detailed

experimental protocols, and visual representations of key processes.

Enhancing Perovskite Solar Cell Performance
The introduction of cesium into perovskite solar cells has been a significant breakthrough,

leading to enhanced thermal stability and power conversion efficiency (PCE). Cesium is often

incorporated as a cation in the perovskite crystal structure, forming compositions like

Csₓ(MA₁₋ₓ)PbI₃ or as a surface passivation layer.

Quantitative Performance Data
The inclusion of cesium has a demonstrable impact on the key performance parameters of

perovskite solar cells. The following table summarizes the photovoltaic performance of various

cesium-containing perovskite solar cells.
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Perovskite
Compositio
n

Vₒc (V)
Jₛc
(mA/cm²)

Fill Factor
(%)

PCE (%) Reference

CH₃NH₃PbI₃

(without Cs)
- - - 14.1 [1]

5 mol% Cs-

doped

CH₃NH₃PbI₃

- - -

15.57

(average),

18.02

(champion)

[1]

CsPbI₃ - - - 26.68 [2]

CsPbBr₃ - - - 16.76 [2]

CsPbCl₃ - - - 14.97 [2]

Csₓ(MA₀.₁₇FA

₀.₈₃)₁₋ₓPb(I₀.₈

₃Br₀.₁₇)₃

(x=0.1)

- - - ~20 [3]

Experimental Protocol: Synthesis of Cs-doped TiO₂
Nanotubes for Perovskite Solar Cells
A common method to enhance electron transport in perovskite solar cells is by using doped

metal oxide nanotubes. Here is a typical protocol for the synthesis of Cesium-doped TiO₂

nanotubes.[4]

Materials:

Titanium foil (99.7% purity)

Ethylene glycol

Ammonium fluoride (NH₄F)

Deionized water
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Cesium hydroxide (CsOH) solution

Procedure:

Anodization: A two-electrode electrochemical cell is used with a titanium foil as the anode

and a platinum foil as the cathode. The electrolyte consists of ethylene glycol, deionized

water, and ammonium fluoride. Anodization is carried out at a constant voltage for a specific

duration (e.g., 60 V for 30 minutes).

Annealing: The anodized titanium foil with the formed TiO₂ nanotubes is annealed in a

furnace at a specific temperature and atmosphere (e.g., 450 °C in air) to crystallize the

nanotubes into the anatase phase.

Cesium Doping: The annealed TiO₂ nanotube arrays are immersed in a cesium hydroxide

solution of a specific concentration for a set period.

Final Annealing: The Cs-doped TiO₂ nanotubes are annealed again under the same

conditions as the first annealing step to incorporate the cesium into the TiO₂ lattice.

Start Anodization of Ti foil
in NH4F/ethylene glycol electrolyte

First Annealing
(e.g., 450 °C in air)

Immersion in
CsOH solution

Second Annealing
(e.g., 450 °C in air) End

Click to download full resolution via product page

Synthesis of Cs-doped TiO₂ Nanotubes Workflow.

Catalysis Promotion
Cesium and its oxides are effective promoters for a variety of heterogeneous catalysts,

enhancing both activity and selectivity. The promotional effect is often attributed to the

electronic modification of the active metal sites by the electropositive cesium, which can

facilitate the adsorption of reactants and the desorption of products. Cerium oxide, often used

as a support or co-catalyst, provides oxygen storage capacity, which is crucial in oxidation

reactions.

Quantitative Catalytic Performance
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The addition of cesium or the use of cerium oxide as a support significantly improves the

performance of catalysts in various reactions. The following table provides a summary of the

catalytic activity of selected cesium-promoted or cerium oxide-supported catalysts.

Catalyst Reaction
Key
Performance
Metric

Value Reference

5% Cs-Fe/Al₂O₃
Reverse Water-

Gas Shift

CO₂ Conversion

at 550°C
~55% [5]

Cs-promoted Ag/

α-Al₂O₃

Butadiene

Epoxidation

Selectivity to 3,4-

epoxy-1-butene

Significantly

increased with

Cs promotion

Cu/CeO₂-ZrO₂ CO Oxidation

Temperature for

100% CO

conversion

120 °C

Cs-promoted

Cu/ZnO/Al₂O₃

Low-

Temperature

Water-Gas Shift

Methane

Selectivity

Reduced

compared to

unpromoted

catalyst

[6]

Experimental Protocol: Hydrothermal Synthesis of
Cerium Oxide Nanoparticles
Hydrothermal synthesis is a versatile method for producing crystalline nanoparticles with

controlled morphology.

Materials:

Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

Sodium hydroxide (NaOH)

Deionized water
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Procedure:

Precursor Solution: A solution of cerium(III) nitrate hexahydrate is prepared in deionized

water.

Precipitation: A sodium hydroxide solution is added dropwise to the cerium nitrate solution

under vigorous stirring to precipitate cerium hydroxide.

Hydrothermal Treatment: The resulting suspension is transferred to a Teflon-lined stainless-

steel autoclave and heated to a specific temperature (e.g., 100-250 °C) for a set duration

(e.g., 6-24 hours).[7][8]

Washing and Drying: After the hydrothermal treatment, the autoclave is cooled to room

temperature. The product is collected by centrifugation, washed several times with deionized

water and ethanol, and then dried in an oven.

Calcination: The dried powder is calcined in a furnace at a specific temperature (e.g., 500

°C) to obtain crystalline CeO₂ nanoparticles.

Start Prepare Ce(NO3)3
solution

Add NaOH solution
to precipitate Ce(OH)3

Hydrothermal Treatment
in Autoclave

(e.g., 180 °C, 12 h)

Wash with DI water
and Ethanol Dry in Oven Calcination

(e.g., 500 °C) End

Click to download full resolution via product page

Hydrothermal Synthesis of CeO₂ Nanoparticles.

Work Function Reduction in Electronics
The most prominent application of cesium oxide stems from its ability to significantly lower the

work function of various materials. The work function is the minimum energy required to

remove an electron from the surface of a solid. A low work function material is crucial for

applications requiring efficient electron emission, such as thermionic energy converters,

photocathodes, and as electron injection layers in organic light-emitting diodes (OLEDs).

Quantitative Work Function Data
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The deposition of a thin layer of cesium or cesium oxide can dramatically reduce the work

function of a material's surface. The table below presents the work function of several materials

before and after treatment with cesium or cesium oxide.

Material
Initial Work
Function (eV)

After Cs/Cs₂O
Treatment Work
Function (eV)

Reference

Graphene Oxide 4.6
3.09 (with Cs₂CO₃

doping)
[9][10][11]

Tungsten (100) 4.55 1.82 [12]

Tungsten (110) 5.04 2.06 [12]

Silver 4.26-4.73
~1.0-1.4 (with Cs₂O

layer)
[13]

Cesium 2.1 - [13][14]

Cerium Oxide (CeO₂) 3.21 - [15]

Experimental Protocol: Thin Film Deposition by
Sputtering
Sputtering is a physical vapor deposition (PVD) technique used to deposit thin films of a

material onto a substrate. This method is widely used for creating cesium oxide coatings.

Equipment:

Sputtering deposition system with a vacuum chamber

Cesium oxide (Cs₂O) target

Substrate (e.g., silicon wafer, glass)

Argon gas supply

Procedure:
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Substrate Preparation: The substrate is cleaned to remove any contaminants from its

surface. This typically involves ultrasonic cleaning in solvents like acetone and isopropanol,

followed by rinsing with deionized water and drying with nitrogen gas.

Vacuum Chamber Evacuation: The cleaned substrate is placed in the vacuum chamber,

which is then evacuated to a high vacuum (e.g., 10⁻⁶ Torr) to minimize the presence of

residual gases.[16]

Sputtering Process: Argon gas is introduced into the chamber, and a high voltage is applied

to the cesium oxide target. This creates a plasma, and the energetic argon ions bombard

the target, ejecting cesium and oxygen atoms. These atoms then travel through the chamber

and deposit onto the substrate, forming a thin film of cesium oxide.[16][17]

Film Thickness Control: The thickness of the deposited film is controlled by the deposition

time and the sputtering power.
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Logical Flow of Sputtering Deposition Process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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